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Compound of Interest

Compound Name: Rehmapicrogenin

Cat. No.: B1255070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

Rehmapicrogenin for various experimental applications. Due to the limited availability of

precise quantitative solubility data from commercial suppliers, this guide is based on

established best practices for similar hydrophobic compounds and inferences from available

product information.

Compound Information
Property Value Source

Molecular Formula C₁₀H₁₆O₃ ChemSrc[1]

Molecular Weight 184.23 g/mol PubChem[2]

CAS Number 135447-39-1 DC Chemicals[3]

Appearance Solid (assumed) N/A

Solubility and Stock Solution Preparation
While specific quantitative solubility data is not readily available, Dimethyl Sulfoxide (DMSO) is

the recommended solvent for preparing high-concentration stock solutions of

Rehmapicrogenin based on standard laboratory procedures for hydrophobic compounds.
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Table of Recommended Solvents for Stock Solution:

Solvent Recommended Use Notes

Dimethyl Sulfoxide (DMSO)

Primary solvent for creating

high-concentration stock

solutions.

Hygroscopic; store desiccated.

Use anhydrous, cell culture

grade.

Ethanol

Alternative solvent, may have

lower solubility compared to

DMSO.

Can be used for certain

applications where DMSO is

not suitable.

Methanol
Primarily for extraction; may be

used for stock solutions.

Volatile; handle in a fume

hood.

Protocol for Preparing a 10 mM Rehmapicrogenin Stock Solution in DMSO:

This protocol provides a general guideline. The actual achievable concentration may vary and

should be confirmed empirically.

Materials:

Rehmapicrogenin powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Rehmapicrogenin needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 184.23 g/mol * (1000 mg / 1 g) = 1.8423

mg
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Weigh the compound: Carefully weigh out approximately 1.84 mg of Rehmapicrogenin and

place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous, sterile DMSO to the tube.

Dissolve: Vortex the tube vigorously for 1-2 minutes to dissolve the compound. If necessary,

sonicate the tube in a water bath for 5-10 minutes to aid dissolution. Visually inspect the

solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term storage.

Experimental Protocols
In Vitro Applications (e.g., Cell-Based Assays)
Protocol for Preparing Working Solutions for Cell Culture:

Materials:

10 mM Rehmapicrogenin stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Procedure:

Thaw the stock solution: Thaw the 10 mM Rehmapicrogenin stock solution at room

temperature.

Prepare intermediate dilutions (optional but recommended): To minimize pipetting errors and

the final concentration of DMSO in the culture medium, it is advisable to perform serial

dilutions. For example, to achieve a final concentration of 10 µM in your cell culture well:

Prepare a 1 mM intermediate solution: Dilute the 10 mM stock solution 1:10 in sterile cell

culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).
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Prepare a 100 µM intermediate solution: Dilute the 1 mM intermediate solution 1:10 in

sterile cell culture medium (e.g., 10 µL of 1 mM solution + 90 µL of medium).

Prepare the final working solution: Add the appropriate volume of the intermediate or stock

solution to the final volume of cell culture medium. For example, to achieve a 10 µM final

concentration in 1 mL of medium, add 10 µL of the 1 mM intermediate solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the Rehmapicrogenin-treated samples.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5% (v/v).

Experimental Workflow for a Cell-Based Assay (e.g., MTT Assay):
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Caption: Workflow for a typical in vitro cell viability assay using Rehmapicrogenin.

In Vivo Applications (e.g., Mouse Models)
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Protocol for Preparing Dosing Solutions for Animal Studies:

Materials:

10 mM Rehmapicrogenin stock solution in DMSO

Sterile vehicle (e.g., saline, corn oil, PBS with a solubilizing agent like Tween 80 or PEG300)

Sterile tubes

Procedure:

Thaw the stock solution: Thaw the 10 mM Rehmapicrogenin stock solution at room

temperature.

Determine the final formulation: The choice of vehicle will depend on the route of

administration (e.g., intraperitoneal, oral gavage) and the required dose. A common

approach for hydrophobic compounds is to use a co-solvent system.

Example Formulation (for intraperitoneal injection):

Calculate the required volume of the stock solution based on the desired final

concentration and dosing volume.

In a sterile tube, add the calculated volume of the Rehmapicrogenin stock solution.

Add a solubilizing agent, such as Tween 80, to a final concentration of 5-10%.

Bring the solution to the final volume with sterile saline or PBS.

Vortex or sonicate until the solution is clear and homogenous.

Vehicle Control: Prepare a vehicle control solution containing the same concentrations of

DMSO and any other solubilizing agents used for the drug formulation.

Administration: Administer the prepared solution to the animals immediately after

preparation.
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Signaling Pathways
Rehmapicrogenin has been shown to exert its biological effects through the modulation of key

signaling pathways, including the Nrf2/ARE and an estrogen-like pathway.[4]

Nrf2/ARE Signaling Pathway:
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Caption: Rehmapicrogenin activates the Nrf2/ARE pathway, leading to antioxidant effects.

Estrogen-like Signaling Pathway:
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Caption: Rehmapicrogenin exhibits estrogen-like activity by interacting with estrogen

receptors.

Safety Precautions
Always handle Rehmapicrogenin and solvents in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

By following these application notes and protocols, researchers can confidently prepare

Rehmapicrogenin solutions for a variety of experimental settings, ensuring reliable and

reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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